1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine

• Molecular Formula: C18H25ClN2O3S
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 1-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-3-cyclopentylpropan-1-one
• InChI: InChI=1S/C18H25ClN2O3S/c19-16-6-8-17(9-7-16)25(23,24)21-13-11-20(12-14-21)18(22)10-5-15-3-1-2-4-15/h6-9,15H,1-5,10-14H2
• InChI Key: IPADECJNQXXJJU-UHFFFAOYSA-N
• SMILES: C1CCC(C1)CCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine, also known as CSP, is a chemical compound that has been widely used in scientific research. CSP belongs to the class of piperazine derivatives and has been found to have various pharmacological properties.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has been used in various scientific research studies due to its pharmacological properties. It has been found to have anxiolytic, antidepressant, and antipsychotic effects. 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has also been used in the treatment of neuropathic pain, inflammation, and epilepsy. Moreover, 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has been found to have potential therapeutic effects in the treatment of drug addiction and alcoholism.

Mechanism of Action

The exact mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has also been found to enhance the release of dopamine in the prefrontal cortex and striatum.
Biochemical and Physiological Effects:
1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has been found to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF) and cAMP response element-binding protein (CREB) in the hippocampus, which are important for learning and memory. 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has also been found to decrease the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in the brain.

Advantages and Limitations for Lab Experiments

1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has several advantages for lab experiments. It has a high affinity for the 5-HT1A receptor, which makes it useful for studying the role of this receptor in various physiological and pathological conditions. 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has also been found to have a low toxicity profile and does not produce significant side effects. However, 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experimental protocols. Moreover, 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the use of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine in scientific research. One potential direction is to investigate its therapeutic potential in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has also been found to have potential in the treatment of post-traumatic stress disorder (PTSD) and anxiety disorders. Moreover, future studies could explore the use of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine involves the reaction of 4-chlorobenzenesulfonyl chloride with 3-cyclopentylpropanoic acid in the presence of triethylamine. The resulting intermediate is then reacted with piperazine to obtain 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine. The purity of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine can be improved by recrystallization from an appropriate solvent.